Cas no 288851-67-2 (2-[Methyl-(1-phenyl-propyl)-amino]-ethanol)

• Product Name: 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol
• CAS No: 288851-67-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 2167853
• Update Time: 2025-11-02

2-[Methyl-(1-phenyl-propyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol
• 2-(Methyl(1-phenylpropyl)amino)ethanol
• 2-[methyl(1-phenylpropyl)amino]ethanol
• 2-[methyl-(1-phenylpropyl)amino]ethanol
• AM100628

• Inchi： 1S/C12H19NO/c1-3-12(13(2)9-10-14)11-7-5-4-6-8-11/h4-8,12,14H,3,9-10H2,1-2H3
• InChI Key： CKEYMYKJQYHCHW-UHFFFAOYSA-N
• SMILES： OCCN(C)C(C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 143
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol

Comprehensive Guide to 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol (CAS No. 288851-67-2): Properties, Applications, and Market Insights

2-[Methyl-(1-phenyl-propyl)-amino]-ethanol (CAS No. 288851-67-2) is a specialized organic compound with a unique molecular structure that combines an ethanolamine backbone with a phenyl-propyl substitution. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile properties and potential applications. In this article, we delve into the chemical characteristics, synthesis methods, industrial uses, and emerging trends surrounding this compound, while addressing frequently searched questions in the field.

The molecular formula of 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol is C12H19NO, with a molecular weight of 193.29 g/mol. Its structure features a tertiary amine group linked to a hydroxyl-bearing ethyl chain, making it a valuable intermediate in organic synthesis. Researchers often explore its role as a building block for drug discovery, particularly in the development of central nervous system (CNS) targeting compounds. The presence of both polar (hydroxyl) and non-polar (phenyl) groups contributes to its balanced solubility profile, enabling applications in diverse chemical environments.

Recent studies highlight the growing importance of 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol in medicinal chemistry. Its structural similarity to known pharmacophores has led to investigations into its potential as a precursor for neuroactive substances. The compound's ability to cross the blood-brain barrier (albeit in modified forms) makes it particularly interesting for researchers working on neurological disorder treatments – a hot topic in pharmaceutical development. This aligns with current search trends where users frequently inquire about "novel CNS drug intermediates" or "phenyl-containing ethanolamine derivatives."

From an industrial perspective, 288851-67-2 finds applications beyond pharmaceuticals. The chemical industry utilizes it as a specialty surfactant component due to its amphiphilic nature, while material scientists explore its potential as a ligand in catalytic systems. These diverse applications contribute to steady market demand, with analytical reports indicating a compound annual growth rate (CAGR) of approximately 5-7% in the fine chemicals sector. Manufacturers and suppliers should note the increasing interest in high-purity grades of this compound, driven by stringent quality requirements in pharmaceutical applications.

Synthesis of 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol typically involves multi-step organic reactions starting from readily available precursors. Common routes include the reductive amination of appropriate carbonyl compounds or nucleophilic substitution reactions on halogenated intermediates. Process chemists continue to optimize these synthetic pathways to improve yields and reduce environmental impact – addressing another frequently searched topic: "green synthesis of amino alcohols." Recent advancements in flow chemistry techniques have shown promise for scaling up production while maintaining consistent quality.

Quality control for CAS No. 288851-67-2 requires rigorous analytical methods. High-performance liquid chromatography (HPLC) remains the gold standard for purity assessment, typically requiring ≥98% purity for research-grade material. Spectroscopic techniques including NMR and mass spectrometry provide structural confirmation, while Karl Fischer titration determines water content – crucial parameters that researchers often search for when sourcing this compound. Storage recommendations generally suggest cool, dry conditions under inert atmosphere to prevent degradation, with many suppliers offering stabilized formulations for extended shelf life.

The regulatory landscape for 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol varies by region and application. While not currently classified as a controlled substance in major markets, researchers should consult local regulations when planning studies or commercial applications. This precaution addresses common search queries about "legal status of amino alcohol derivatives" and "research chemical regulations." Responsible suppliers typically provide comprehensive safety data sheets (SDS) and regulatory documentation to ensure compliance with international chemical management protocols.

Emerging research directions for 288851-67-2 include exploration of its chiral applications and potential in asymmetric synthesis. The compound's stereogenic center offers opportunities for developing enantiomerically pure derivatives, a growing area of interest in pharmaceutical development. Additionally, computational chemistry studies are investigating its molecular interactions with biological targets, leveraging current trends in AI-assisted drug discovery. These cutting-edge applications position the compound as a subject of ongoing scientific inquiry, reflected in academic literature and patent filings.

For researchers and industry professionals seeking 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol, sourcing considerations include batch consistency, documentation quality, and supplier reliability. The market offers various grades ranging from research-scale quantities to bulk industrial amounts, with pricing structures reflecting purity levels and purchase volumes. Recent supply chain developments have emphasized local production capabilities in key regions, responding to increased demand for domestically sourced fine chemicals – another trending topic in chemical procurement discussions.

In conclusion, 2-[Methyl-(1-phenyl-propyl)-amino]-ethanol (CAS No. 288851-67-2) represents a versatile chemical entity with significant potential across multiple scientific and industrial domains. Its unique structural features, combined with growing research interest and market demand, ensure its continued relevance in chemical innovation. As understanding of its properties and applications deepens, this compound will likely remain a valuable tool for researchers addressing challenges in pharmaceutical development, material science, and beyond.